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Compound of Interest

Compound Name: 2-Oxo-1,3-dioxolane-4-carbonitrile

CAS No.: 827300-17-4

Cat. No.: B1660746

Get Quote

Executive Summary
This application note details the procedure for incorporating Octanedinitrile (ODCN), also

known as Suberonitrile (SUN), into standard LiPF₆/Carbonate electrolytes. ODCN is a

functional dinitrile additive (

) utilized primarily to extend the oxidative stability of electrolytes in high-voltage Lithium-Ion
Batteries (LIBs) (>4.3V vs Li/Li⁺).

Key Benefits:

Cathode Passivation: Forms a coordinate bond with transition metals (Ni, Co, Mn) on the

cathode surface, inhibiting metal dissolution.

Thermal Stabilization: The nitrile groups act as Lewis bases, complexing with

(a decomposition product of

), thereby mitigating autocatalytic electrolyte degradation.
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Al Corrosion Inhibition: Assists in passivating the aluminum current collector at high

potentials.

Mechanistic Principles
Expertise & Experience: The efficacy of ODCN relies on its dual-nitrile functionality. Unlike

mononitriles, the C8 chain provides a balance between solubility and boiling point, while the

two -CN groups provide strong coordination sites.

The Stabilization Mechanism
In a standard electrolyte,

exists in equilibrium with

and

. The strong Lewis acid

attacks solvent molecules (EC/EMC), leading to ring-opening and gas generation. ODCN
stabilizes this system via two pathways:

Bulk Stabilization: The lone pair on the nitrogen of the nitrile group coordinates with

, forming a stable

adduct.

Interfacial Engineering (CEI): On high-voltage cathodes (e.g., NCM811 or LNMO), ODCN

oxidizes sacrificially or adsorbs onto the surface, forming a Nitrogen-rich Cathode Electrolyte

Interphase (CEI) that blocks solvent access to the active material.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


LiPF6 Equilibrium PF5 (Lewis Acid)

Thermal/Chem
Dissociation Solvent Degradation

(Gas/Polymer)
Attacks EC/EMC

Stable PF5-ODCN
Complex

ODCN (Additive)

Scavenges PF5

Protective CEI Layer
(Inhibits TM Dissolution)

Adsorption/Oxidation
(>4.3V) HV Cathode Surface

(Ni/Co/Mn)
Passivates

Click to download full resolution via product page

Figure 1: Dual-mechanism of ODCN: Scavenging Lewis Acid PF5 in the bulk and forming a

protective CEI on the cathode.

Material Preparation & Safety
Reagents

Component Specification Threshold Criteria

Base Electrolyte
1.0M

in EC/EMC (3:7 v/v)

ppm, Acid

ppm

Additive
Octanedinitrile

(ODCN/Suberonitrile)

Purity

,

ppm

Solvent (Optional) DMC or DEC
Battery Grade (if dilution is

required)

Safety & Environmental Control
Environment: All procedures must be conducted in an Argon-filled glovebox (

ppm,

ppm).
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Hazards:

LiPF₆: Hydrolyzes to form HF (Hydrofluoric Acid) upon contact with moisture.

ODCN: Toxic by ingestion and skin contact. Nitriles can release cyanide under extreme

thermal decomposition (though rare in battery operation).

PPE: Butyl rubber gloves (over nitrile), safety glasses, and lab coat.

Experimental Protocol
Trustworthiness: This protocol uses a "Weight Percent" (wt%) calculation, which is the industry

standard for additives to ensure stoichiometry is independent of solvent density fluctuations.

Calculation
To prepare 50g of electrolyte with 2.0 wt% ODCN:

Step-by-Step Mixing Procedure
Preparation: Weigh the empty HDPE or PTFE bottle inside the glovebox antechamber to

tare.

Base Addition: Pour the calculated mass of Base Electrolyte (e.g., 49.0g) into the bottle. Add

a magnetic stir bar.

Additive Incorporation:

Weigh the ODCN (solid/liquid depending on ambient temp; MP is ~ -3°C, usually liquid at

RT) using a glass pipette or syringe.

Add slowly to the base electrolyte to prevent local concentration spikes.

Homogenization:

Seal the bottle tightly.

Stir at 300-500 RPM for 30 minutes at ambient glovebox temperature (25°C).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Do not heat above 40°C. While ODCN is stable,

thermal stability is compromised at elevated temperatures.

Resting: Allow the solution to rest for 15 minutes to degas any micro-bubbles formed during

stirring.
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Figure 2: Operational workflow for the preparation of ODCN-enhanced electrolyte.
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Quality Control & Validation
Before using the electrolyte in cells, validate the mixture using the following self-validating

checks:

Test Method Acceptance Criteria

Visual Inspection Direct Observation

Clear, colorless liquid. No

precipitates or yellowing

(Yellowing indicates

decomposition).

Water Content
Karl Fischer Titration

(Coulometric)

ppm (Strict). ODCN is

hygroscopic; confirm it didn't

introduce moisture.

Ionic Conductivity Conductivity Meter

Within

of baseline. (High ODCN conc.

>5% may decrease

conductivity due to viscosity).

Electrochemical Window
Linear Sweep Voltammetry

(LSV)

No oxidation peaks below 4.5V

vs

.

Performance Expectations
When added at the optimal concentration (typically 1.0 - 2.0 wt%), researchers should expect

the following deviations from baseline performance in NCM/Graphite or LNMO/Graphite cells:
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Parameter Impact of ODCN Mechanism

Initial Capacity Slight Decrease (< 2%)
Consumption of Li+ during

initial CEI formation.

Capacity Retention (200

Cycles)
Increase (+10-15%)

Suppression of transition metal

dissolution and electrolyte

oxidation.

Coulombic Efficiency Higher (>99.5% stable)
Reduced parasitic reactions at

high voltage.

Rate Capability Neutral / Slight Dip

Thicker CEI may slightly

increase impedance; trade-off

for stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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